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Compound of Interest

Compound Name: Tetrabutylammonium Thiocyanate

Cat. No.: B1334961

Tetrabutylammonium Thiocyanate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
tetrabutylammonium thiocyanate, a versatile quaternary ammonium salt. The information is
curated to be a valuable resource for professionals in research, chemical synthesis, and drug
development, with a focus on quantitative data, experimental methodologies, and an
exploration of its applications.

Core Physical and Chemical Properties

Tetrabutylammonium thiocyanate, with the chemical formula C17H3sN-2S, is a white to off-
white crystalline powder.[1] It is a salt consisting of a tetrabutylammonium cation and a
thiocyanate anion. Its utility in various chemical processes stems from its solubility in organic
solvents and its role as a phase-transfer catalyst.[1][2]

Physical Properties

A summary of the key physical properties of tetrabutylammonium thiocyanate is presented in
the table below.
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Property Value References
Molecular Formula C17H36N2S [1]
Molecular Weight 300.55 g/mol [1]
White to off-white crystalline
Appearance [1]
powder
Melting Point 119-124°C [1]

Soluble in organic solvents
such as methanol, ethanol,
" and acetone. Specific
Solubility e _ _ [1]
guantitative data is not readily
available in the reviewed

literature.

Tetraalkylammonium salts are
generally reported to have
decomposition temperatures
exceeding 300 °C. Specific
thermal decomposition data for
Thermal Stability tetrabutylammonium
thiocyanate, including
decomposition products and
precise onset temperature, is
not extensively detailed in the

available literature.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
tetrabutylammonium thiocyanate.
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Spectroscopy Key Data and Interpretation

The H NMR spectrum in CDCIs shows
1H NMR characteristic signals for the butyl groups of the

tetrabutylammonium cation.

The 13C NMR spectrum provides signals
corresponding to the carbon atoms of the

13C NMR _ _ _
tetrabutylammonium cation and the thiocyanate

anion.

The IR spectrum exhibits a strong, characteristic
infrared (IR) absorption band for the C=N stretch of the
nfrare

thiocyanate anion, typically observed in the

range of 2050-2070 cm~1,

Synthesis and Reactions
Synthesis of Tetrabutylammonium Thiocyanate

Tetrabutylammonium thiocyanate is typically synthesized via a salt metathesis reaction. A
common method involves the reaction of tetrabutylammonium bromide with potassium
thiocyanate in a suitable solvent.

Experimental Protocol: Representative Synthesis
o Materials: Tetrabutylammonium bromide, potassium thiocyanate, acetone.
e Procedure:

o Dissolve equimolar amounts of tetrabutylammonium bromide and potassium thiocyanate
in a minimal amount of hot acetone.

o Stir the mixture at room temperature. Potassium bromide, being less soluble in acetone,
will precipitate out of the solution.

o Filter the mixture to remove the precipitated potassium bromide.
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o Evaporate the acetone from the filtrate under reduced pressure to obtain crude
tetrabutylammonium thiocyanate.

o Recrystallize the crude product from a suitable solvent system, such as ethyl
acetate/hexane, to yield purified tetrabutylammonium thiocyanate.

» Note: The progress of the reaction and the purity of the product can be monitored by thin-
layer chromatography (TLC) and melting point determination.
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Chemical Reactivity and Applications

Tetrabutylammonium thiocyanate is a valuable reagent in organic synthesis, primarily
utilized as a source of the thiocyanate nucleophile and as a phase-transfer catalyst.

Phase-Transfer Catalysis:

As a phase-transfer catalyst, it facilitates the transfer of the thiocyanate anion from an aqueous
phase to an organic phase, where it can react with an organic substrate.[1][2] This is
particularly useful in nucleophilic substitution reactions where the reactants have low mutual
solubility.

Experimental Protocol: Representative Nucleophilic Substitution using Phase-Transfer
Catalysis

This protocol describes the conversion of an alkyl halide to an alkyl thiocyanate.

o Materials: Alkyl halide (e.g., 1-bromooctane), sodium thiocyanate, water, an organic solvent
(e.g., toluene), and a catalytic amount of tetrabutylammonium thiocyanate.

e Procedure:

[e]

Prepare a biphasic system by dissolving the alkyl halide in the organic solvent and sodium
thiocyanate in water.

o Add a catalytic amount (e.g., 1-5 mol%) of tetrabutylammonium thiocyanate to the
mixture.

o Stir the mixture vigorously at an elevated temperature (e.g., 70-100 °C). The progress of
the reaction can be monitored by TLC or gas chromatography (GC).

o Upon completion, cool the reaction mixture to room temperature and separate the organic
and aqueous layers.

o Wash the organic layer with water and brine.

o Dry the organic layer over an anhydrous drying agent (e.g., NazS0a), filter, and
concentrate under reduced pressure to obtain the crude alkyl thiocyanate.
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o Purify the product by distillation or column chromatography if necessary.
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Role in Biological Systems and Drug Development
Biological Activity and Signaling Pathways

Extensive searches of scientific literature do not indicate that tetrabutylammonium
thiocyanate is directly involved in any known biological signaling pathways. As a synthetic
quaternary ammonium salt, its primary applications are in chemical synthesis rather than as a
biologically active molecule in signaling cascades.

The biological effects of tetrabutylammonium salts are generally associated with their
properties as detergents and their ability to interact with cell membranes, which can lead to
cytotoxicity at sufficient concentrations. The tetrabutylammonium cation has been studied for its

effects on ion channels.

Applications in Drug Development
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In the context of drug development, tetrabutylammonium thiocyanate's main utility lies in its
application as a reagent and catalyst in the synthesis of pharmaceutical intermediates and
active pharmaceutical ingredients (APIs). The thiocyanate group is a versatile functional group
that can be a precursor to various sulfur-containing heterocycles, which are common scaffolds
in medicinal chemistry.[3]

Furthermore, its properties as a phase-transfer catalyst can be advantageous in the scale-up of
synthetic routes in pharmaceutical manufacturing, potentially leading to milder reaction
conditions, improved yields, and reduced use of hazardous solvents.[4] It can also be used as
a solubilizing agent in drug formulations to improve the bioavailability of poorly soluble drugs.[2]

Safety and Handling

Tetrabutylammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.
[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

This technical guide provides a summary of the key properties and applications of
tetrabutylammonium thiocyanate. Researchers and professionals are encouraged to consult
the primary literature for more detailed information specific to their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of
tetrabutylammonium thiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334961#physical-and-chemical-properties-of-
tetrabutylammonium-thiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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